Cas no 2137992-63-1 (6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one)

• Product Name: 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one
• CAS No: 2137992-63-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6557110
• PubChem ID: 165484311
• Update Time: 2025-05-24

6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one
• 6-(2-methylpropanoyl)-5H,6H,7H-cyclopenta[b]pyridin-7-one
• 2137992-63-1
• EN300-1127845

• Inchi： 1S/C12H13NO2/c1-7(2)11(14)9-6-8-4-3-5-13-10(8)12(9)15/h3-5,7,9H,6H2,1-2H3
• InChI Key： SOCRNTLTQDWOKG-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1C(C2C(=CC=CN=2)C1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47Ų

Additional information on 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one

6-(2-Methylpropanoyl)-5H,6H,7H-Cyclopentabpyridin-7-one: A Comprehensive Overview

The compound with CAS No. 2137992-63-1, known as 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science.

The name of the compound itself provides insight into its structure: the "cyclopentabpyridin" core indicates a fused bicyclic system consisting of a cyclopentane ring fused to a pyridine ring. The substituent "2-methylpropanoyl" refers to an acetyl group with a methyl branch at the second carbon position, which is attached to the cyclopentabpyridine system at position 6. This substitution pattern contributes to the molecule's stability and reactivity.

Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry. For instance, researchers have explored the potential of 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one as a precursor for bioactive compounds. Its rigid structure and conjugated system make it an ideal candidate for investigating interactions with biological targets such as enzymes and receptors.

In terms of synthesis, this compound can be prepared through a variety of methods, including cyclization reactions and coupling techniques. One notable approach involves the condensation of appropriate aldehydes or ketones with amino compounds in the presence of suitable catalysts. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity.

The application of computational chemistry has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity. These studies reveal that the molecule exhibits significant π-electron delocalization within the bicyclic system, which could be exploited in designing optoelectronic materials.

Moreover, recent advancements in green chemistry have led to more sustainable methods for synthesizing 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one. For example, microwave-assisted synthesis has been shown to reduce reaction times and improve selectivity compared to traditional heating methods.

In conclusion, 6-(2-methylpropanoyl)-5H,6H,7H-cyclopentabpyridin-7-one represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in synthetic chemistry and pharmacology alike.